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Compound of Interest

Compound Name: Mercury(II) oxalate

Cat. No.: B1606967 Get Quote

Essential Safety and Handling Guide for
Mercury(II) Oxalate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Mercury(II) oxalate. Adherence to these procedures is essential to mitigate the

significant health risks associated with this highly toxic compound.

Mercury(II) oxalate is a hazardous chemical that is fatal if swallowed, in contact with skin, or if

inhaled.[1] It can cause damage to the kidneys through prolonged or repeated exposure and is

very toxic to aquatic life. Due to its high toxicity, all operations involving Mercury(II) oxalate
must be conducted with the utmost care and preparedness.

Quantitative Safety Data
The following table summarizes key quantitative safety data for mercury and its compounds. It

is crucial to work within these exposure limits to minimize health risks.
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Parameter Value
Reference
Compound

Source

OSHA PEL (TWA) 0.05 mg/m³ Mercury Vapor [2]

ACGIH TLV (TWA) 0.025 mg/m³ Mercury [3]

NIOSH REL (TWA) 0.05 mg/m³ Mercury (compounds) [4]

NIOSH IDLH 10 mg/m³ Mercury [3]

Decomposition

Temperature
~165°C Mercury(II) oxalate [5]

Operational Plan: Safe Handling Protocol
All handling of Mercury(II) oxalate must be performed within a certified chemical fume hood to

control exposure to dust and vapors.[2][6] The work area should be equipped with an

emergency shower and eyewash station.[2]

Personal Protective Equipment (PPE):

A comprehensive PPE ensemble is mandatory when handling Mercury(II) oxalate.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles.[7]

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber, neoprene),

a lab coat, and closed-toe

shoes. For organo-mercury

compounds, laminate-style

gloves with heavy-duty outer

gloves are recommended.[2][7]

[8]

To prevent skin contact, as

Mercury(II) oxalate is fatal

upon dermal absorption.[1]

Respiratory Protection

An air-purifying respirator with

a cartridge for mercury vapor is

required if there is a risk of

exceeding exposure limits. For

higher concentrations, a self-

contained breathing apparatus

(SCBA) may be necessary.[7]

[8]

To prevent inhalation of toxic

dust and vapors.[1]

Experimental Workflow:

The following diagram outlines the procedural steps for safely handling Mercury(II) oxalate in

a laboratory setting.

Caption: Experimental workflow for handling Mercury(II) oxalate.

Disposal Plan
All waste containing Mercury(II) oxalate is considered hazardous waste and must be disposed

of accordingly.[9][10]

Waste Segregation and Collection:
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Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Mercury(II) oxalate should be collected in a separate,

sealed, and labeled hazardous waste container. Do not mix with other waste streams.[8]

Empty Containers: Empty containers that held Mercury(II) oxalate should be triple-rinsed (if

appropriate for the procedure), with the rinsate collected as hazardous waste. The empty,

rinsed container should then be disposed of as hazardous waste.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (Mercury(II) Oxalate), and the associated hazards.

Storage: Store waste containers in a designated, secure area, away from incompatible

materials.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) office.[11] Do not dispose of any mercury-containing waste down the drain.

[8]

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.

Spill Response:

Small Spills: If a small amount of Mercury(II) oxalate is spilled within a fume hood, use a

mercury spill kit to clean it up.[2] The kit should contain mercury-absorbing powder and

sponges.[9] Collect all cleanup materials in a sealed bag and dispose of it as hazardous

waste.

Large Spills: For any large spill, or any spill outside of a fume hood, evacuate the area

immediately and notify your institution's EHS or emergency response team.[2][12] Do not

attempt to clean up a large spill yourself.[8]

Personnel Exposure:
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Exposure Route First Aid Measures

Inhalation
Move the affected person to fresh air

immediately. Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[12] Wash the affected area with soap and water

for at least 15 minutes.[13] Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[12][13] Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7][13]

For any exposure, a copy of the Safety Data Sheet (SDS) should be provided to the attending

medical professional.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. concordia.ca [concordia.ca]

3. fishersci.com [fishersci.com]

4. ehs.osu.edu [ehs.osu.edu]

5. Mercury(II) oxalate | 3444-13-1 | Benchchem [benchchem.com]

6. ipo.rutgers.edu [ipo.rutgers.edu]

7. CCOHS: Mercury [ccohs.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.uwlax.edu/globalassets/offices-services/ehs/part-e.pdf
https://pineresearch.com/downloads/sds/SDS_HgO.pdf/
https://www.uwlax.edu/globalassets/offices-services/ehs/part-e.pdf
https://pineresearch.com/downloads/sds/SDS_HgO.pdf/
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/mercury.html
https://pineresearch.com/downloads/sds/SDS_HgO.pdf/
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://www.benchchem.com/product/b1606967?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16157~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:38:53~~Mercury(II
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-112_MercurySafetyGuidelines.pdf
https://www.fishersci.com/store/msds?partNumber=M1416LB&productDescription=MERCURY+MTL+INST+GRD+REAG+6LB&vendorId=VN00033897&countryCode=US&language=en
https://ehs.osu.edu/sites/default/files/mercury_msds.pdf
https://www.benchchem.com/product/b1606967
https://ipo.rutgers.edu/rehs/sop/Organic-mercury
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/mercury.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. www-group.slac.stanford.edu [www-group.slac.stanford.edu]

9. drs.illinois.edu [drs.illinois.edu]

10. deq.utah.gov [deq.utah.gov]

11. ehs.gatech.edu [ehs.gatech.edu]

12. uwlax.edu [uwlax.edu]

13. pineresearch.com [pineresearch.com]

To cite this document: BenchChem. [Personal protective equipment for handling Mercury(II)
oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606967#personal-protective-equipment-for-
handling-mercury-ii-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://deq.utah.gov/water-quality/proper-disposal-and-recycling-of-mercury
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-e.pdf
https://pineresearch.com/downloads/sds/SDS_HgO.pdf/
https://www.benchchem.com/product/b1606967#personal-protective-equipment-for-handling-mercury-ii-oxalate
https://www.benchchem.com/product/b1606967#personal-protective-equipment-for-handling-mercury-ii-oxalate
https://www.benchchem.com/product/b1606967#personal-protective-equipment-for-handling-mercury-ii-oxalate
https://www.benchchem.com/product/b1606967#personal-protective-equipment-for-handling-mercury-ii-oxalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

